Cas no 86225-78-7 (4-(1-Aminoethyl)benzonitrile)

• Product Name: 4-(1-Aminoethyl)benzonitrile
• CAS No: 86225-78-7
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD09733813
• CID: 1036506
• PubChem ID: 11544790
• Update Time: 2024-10-26

4-(1-Aminoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-Aminoethyl)benzonitrile
• Benzonitrile, 4-(1-aminoethyl)-
• 4-(1-AMinoethyl)-benzonitrile HCl
• 4-(1-Aminomethyl)benzonitrile
• MFCD09733813
• F16855
• FT-0760779
• CANLULJYEHSQFU-UHFFFAOYSA-N
• A857327
• (S)-(-)-1-(4-Cyanophenyl)ethylamine
• EN300-33159
• FT-0648179
• DTXSID30468351
• 86225-78-7
• CS-0456551
• FT-0648163
• SB75541
• SCHEMBL320272
• Phenactropiniumchloride
• BS-13427
• AKOS000139617
• BCP09898
• 1-(4-Cyanophenyl)ethylamine
• 1-(4'-cyanophenyl)ethylamine
• 4-(1-Aminoethyl)benzonitrile (ACI)
• 1-(4-Cyanophenyl)ethanamine
• 1-(p-Cyanophenyl)ethylamine
• p-Cyano-α-methylbenzylamine
• 4-[(1R)-1-Aminoethyl]-benzonitrile
• DA-02077

• MDL： MFCD09733813
• Inchi： 1S/C9H10N2/c1-7(11)9-4-2-8(6-10)3-5-9/h2-5,7H,11H2,1H3
• InChI Key： CANLULJYEHSQFU-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(C(C)N)=CC=1

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų